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Compound of Interest

Compound Name: Formoterol fumarate hydrate

Cat. No.: B10787313 Get Quote

Standard Operating Procedure: Handling
Formoterol Fumarate Hydrate
This document provides essential safety and logistical guidance for the handling and disposal

of Formoterol fumarate hydrate. Adherence to these procedures is critical for the safety of all

laboratory personnel. Formoterol fumarate hydrate is a potent, physiologically active

substance that is harmful if inhaled and is suspected of damaging fertility or the unborn child.[1]

[2] It can also cause damage to organs through prolonged or repeated exposure.[1][2][3]

Therefore, strict adherence to the following personal protective equipment (PPE) and handling

protocols is mandatory.

Hazard Overview
Primary Routes of Exposure: Inhalation, skin contact, eye contact.[4]

Acute Effects: Fatal or harmful if inhaled.[2][5][6] May cause skin and eye irritation.[5][6]

Chronic Effects: Suspected of damaging fertility or the unborn child.[1][6] Causes damage to

organs through single, prolonged, or repeated exposure.[1][3][6]

Environmental Hazards: Harmful to aquatic life with long-lasting effects.[1][2][6] Avoid

release to the environment.[1][5][6]
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The selection and proper use of PPE is the primary defense against exposure. All PPE must be

donned before entering the designated handling area and doffed before exiting.

Table 1: PPE Specifications for Handling Formoterol Fumarate Hydrate
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PPE Component Specification Purpose Applicable Scenarios

Respiratory Protection

NIOSH-approved

P3/P100 particulate

respirator with a

minimum protection

factor of 200.[5][6][7]

To prevent inhalation

of airborne particles

and aerosols.

Mandatory for all

handling activities,

especially when

working with the

powdered form or

when aerosols may be

generated.[1][6]

Hand Protection

Double gloving with

powder-free nitrile or

neoprene gloves.[5][6]

[7] Inner glove cuffs

should be under the

gown cuff, and outer

glove cuffs should be

over the gown cuff.

To prevent dermal

absorption of the

compound.

Mandatory for all

handling activities,

including weighing,

dissolution, and

administration.[7]

Eye & Face Protection

ANSI Z87.1 compliant

safety goggles.[5][6]

[7]

To protect eyes from

splashes or airborne

particles.

Mandatory for all

handling activities.

Full-face shield worn

over safety goggles.

Provides an additional

layer of protection for

the face from

splashes.

Recommended when

there is a significant

risk of splashing (e.g.,

preparing

concentrated

solutions).[7]

Body Protection

Disposable, solid-

front, back-closing

gown made of a low-

permeability fabric

(e.g., polyethylene-

coated

polypropylene).[7]

To protect skin and

personal clothing from

contamination.

Mandatory for all

handling activities.

Shoe Covers Disposable, slip-

resistant shoe covers.

To prevent the

tracking of

Required when

entering the
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contaminants out of

the handling area.

designated handling

area.[7]

Operational Plan: Step-by-Step Handling
Procedures
All manipulations of Formoterol fumarate hydrate, particularly in its powdered form, must be

conducted within a certified chemical fume hood, biological safety cabinet, or glove box to

minimize inhalation exposure.[1][4]

3.1. Preparation and Weighing

Designate Area: Cordon off a specific area for handling the compound.

Engineering Controls: Ensure the chemical fume hood or other containment device is

functioning correctly.

Don PPE: Follow a systematic donning procedure as outlined in the workflow diagram below.

Grounding: Ground and bond the container and receiving equipment to prevent static

discharge.[5][6]

Weighing: Weigh the powdered compound carefully on a tared weigh paper or in a container

within the fume hood. Avoid generating dust.[1] Use a damp covering over the surrounding

spill area to minimize dust entry into the air if a small spill occurs.[3]

3.2. Solution Preparation

Add Solvent: Slowly add the desired solvent to the vessel containing the weighed powder.

Mixing: Gently swirl or stir the mixture to dissolve the compound. Avoid splashing.

Container Sealing: Tightly close all containers immediately after use.[5][6]

3.3. Post-Handling
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Decontamination: Wipe down all surfaces, equipment, and containers within the fume hood

with an appropriate cleaning agent.

Doff PPE: Remove PPE in the designated doffing area, turning gloves and gowns inside out

to contain contamination.[8]

Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing

PPE.[2][3]
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Preparation Phase

PPE Donning Sequence

Handling Phase (Inside Fume Hood)

Cleanup & Disposal

Exit Procedure

Verify Fume Hood
Certification

Gather All Materials
(Compound, Solvents, Glassware)

Prepare Waste Containers
(Solid & Liquid)

1. Shoe Covers

2. Inner Gloves

3. Gown

4. Outer Gloves

5. Respirator (Perform Seal Check)

6. Goggles & Face Shield

Weigh Compound

Prepare Solution

Seal & Label Containers

Decontaminate Surfaces
& Equipment

Dispose of Liquid Waste
Dispose of Solid Waste
(PPE, Consumables)

Doff PPE in Reverse Order

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safely Handling Formoterol Fumarate Hydrate.
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Disposal Plan
Proper disposal is crucial to prevent environmental contamination and accidental exposure.[7]

Contaminated PPE: All disposable PPE (gloves, gown, shoe covers, etc.) must be

considered hazardous waste. Place items in a labeled, sealed, and puncture-resistant

hazardous waste container immediately after doffing.[7]

Unused Compound and Contaminated Materials: Dispose of unused compound and any

contaminated consumables (e.g., weigh paper, pipette tips) as hazardous chemical waste.[1]

[2] Collect spilled powder without creating dust and place it into a tightly closed container for

disposal.[5]

Liquid Waste: Collect all solutions containing Formoterol fumarate hydrate in a designated,

sealed hazardous waste container.

Environmental Precautions: Do not allow the compound or its solutions to enter the water

system, drains, or soil.[5]

Regulations: All waste must be disposed of according to local, state, and federal regulations.

Emergency Procedures: First Aid
In case of exposure, immediate action is required. Helpers should ensure their own protection

before assisting.[5][6]

Inhalation: Immediately move the affected person to fresh air and keep them at rest in a

position comfortable for breathing. Seek immediate medical attention.[1][5][6] Symptoms of

poisoning may be delayed; the exposed individual should be monitored for at least 48 hours.

[5][6]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

soap and plenty of water.[5][6] Seek medical attention.[1]

Eye Contact: Immediately rinse eyes continuously with water for several minutes.[5][6] Seek

medical attention.[5][6]
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Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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